Cas no 693-54-9 (Decan-2-one)

• Product Name: Decan-2-one
• CAS No: 693-54-9
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00009571
• CID: 39559
• PubChem ID: 12741
• Update Time: 2025-10-30

Decan-2-one Chemical and Physical Properties

Names and Identifiers

• Decan-2-one
• Methyl n-octyl ketone
• 2-decanone+A8
• 2-Decanone
• 2-Oxodecane
• decane-2-one
• EINECS 211-752-6
• METHYL OCTYL KETONE
• Octyl methyl ketone

• MDL： MFCD00009571
• Inchi： 1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3-9H2,1-2H3
• InChI Key： ZAJNGDIORYACQU-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(=O)C
• BRN： 1747463

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151415257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Molecular Weight: 156.26
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.825 g/mL at 25 °C(lit.)
• Melting Point: 3.5 °C (lit.)
• Boiling Point: 211 °C(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.425(lit.)
• Solubility: 4.91e-04 M
• Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
• PSA: 17.07000
• LogP: 3.32600
• Refractive Index: 1.421-1.431
• FEMA: 4271 | 2-DECANONE
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
• Vapor Pressure: 0.27 mmHg

Decan-2-one Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H401
• Warning Statement： P210-P273-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：HE0725000
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD74268)
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum

Additional information on Decan-2-one

Introduction to Decan-2-one (CAS No. 693-54-9)

Decan-2-one, chemically known as Decan-2-one, is an organic compound with the molecular formula C₁₀H₁₈O. This compound, identified by its unique CAS number 693-54-9, is a member of the ketone class and is widely recognized for its applications in various chemical and pharmaceutical industries. The structure of Decan-2-one features a ten-carbon chain with a ketone functional group located at the second carbon atom, which contributes to its distinct chemical properties and reactivity.

The significance of Decan-2-one in modern chemistry cannot be overstated. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, fragrances, and polymers. Recent advancements in synthetic chemistry have highlighted the role of Decan-2-one in the development of novel compounds that exhibit promising biological activities. For instance, researchers have explored its potential as a precursor in the synthesis of bioactive molecules that target specific enzymatic pathways involved in inflammation and pain management.

In the realm of pharmaceutical research, Decan-2-one has garnered attention due to its ability to serve as a building block for more intricate drug candidates. The ketone group in Decan-2-one allows for further functionalization through various chemical reactions, such as oxidation, reduction, and condensation reactions. These transformations enable the creation of diverse molecular structures that can interact with biological targets in unique ways. A notable example is its use in the synthesis of nonsteroidal anti-inflammatory drug (NSAID) analogs, where modifications to the Decan-2-one backbone have led to compounds with enhanced efficacy and reduced side effects.

The industrial applications of Decan-2-one are equally impressive. Its stability and reactivity make it an ideal candidate for use in polymer production, where it serves as a monomer or intermediate in the creation of high-performance plastics and resins. Additionally, Decan-2-one is utilized in the fragrance industry as a key component in perfumes and scents due to its pleasant aroma profile. The compound's ability to undergo catalytic hydrogenation allows for the production of decanoic acid derivatives, which are used as emollients and thickeners in cosmetic formulations.

Recent studies have also delved into the environmental impact of Decan-2-one and its derivatives. Researchers are investigating sustainable methods for synthesizing this compound, with a focus on green chemistry principles that minimize waste and energy consumption. One such approach involves biocatalytic processes using enzymes to convert renewable feedstocks into Decan-2-one derivatives. This method not only reduces the environmental footprint but also aligns with global efforts to promote sustainable industrial practices.

The role of Decan-2-one in material science is another area of active research. Its incorporation into advanced materials has led to the development of novel coatings and adhesives with improved durability and chemical resistance. These materials are particularly valuable in automotive and aerospace industries, where performance under extreme conditions is paramount. Furthermore, Decan-2-one-based polymers are being explored for their potential use in biodegradable packaging solutions, addressing the growing concern over plastic pollution.

In conclusion, Decan-2-one (CAS No. 693-54-9) is a multifaceted compound with a broad spectrum of applications across multiple industries. Its unique chemical properties make it an indispensable tool in pharmaceutical research, industrial manufacturing, and material science. As scientific understanding continues to evolve, the potential uses for Decan-2-one are likely to expand further, driven by innovative synthetic methodologies and interdisciplinary collaborations.